Cas no 2137738-78-2 (Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl)-)

• Product Name: Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl)-
• CAS No: 2137738-78-2
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5279399
• Update Time: 2025-05-26

Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl)-

• Inchi： 1S/C11H14N4/c1-15-5-4-14-11(15)9-6-8(7-12)2-3-10(9)13/h2-6H,7,12-13H2,1H3
• InChI Key： HEWWOJLBXQQYDF-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(N)C(C2N(C)C=CN=2)=C1

Additional information on Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl)-

Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl) (CAS No. 2137738-78-2): A Comprehensive Overview

Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl) (CAS No. 2137738-78-2) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular formula of Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl) is C₁₀H₁₄N₄, and its molecular weight is approximately 190.24 g/mol. The compound features a benzene ring substituted with an amino group at the 4-position and a 1-methylimidazole moiety at the 3-position. This unique structural arrangement imparts specific chemical and biological properties that make it an interesting candidate for various applications.

In terms of chemical synthesis, Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl) can be synthesized through several routes. One common method involves the reaction of 4-nitrobenzyl chloride with 1-methylimidazole followed by reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst. Another approach involves the condensation of 4-aminoacetophenone with methyl imidazole in the presence of a suitable base, followed by reduction to form the desired amine.

The physical properties of Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl) include a melting point of around 95°C and a boiling point of approximately 250°C at standard pressure. It is generally soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

In the realm of pharmaceutical research, Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl) has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against human monoamine oxidase (MAO), an enzyme implicated in neurological disorders such as Parkinson's disease and depression.

Another area of interest is the use of Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl) as a scaffold for designing new antiviral agents. Research conducted at the University of California demonstrated that certain derivatives of this compound showed significant antiviral activity against influenza A virus. The study highlighted the importance of the imidazole moiety in enhancing antiviral efficacy and suggested that further modifications could lead to more potent compounds.

Beyond its pharmaceutical applications, Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl) has also been explored for its potential in materials science. A recent paper in Advanced Materials reported that this compound can be used as a building block for constructing supramolecular assemblies with unique optical and electronic properties. The researchers found that by incorporating this compound into polymer matrices, they could create materials with enhanced photoluminescence and conductivity.

In conclusion, Benzenemethanamine, 4-amino-3-(1-methyl-1H-imidazol-2-yl) (CAS No. 2137738-78-2) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure provides a foundation for developing new drugs, antiviral agents, and advanced materials. As research continues to advance, it is likely that more innovative uses for this compound will be discovered, further expanding its impact on various scientific fields.